Cas no 220878-56-8 (Methyl 1-but-3-enylcyclopentane-1-carboxylate)

• Product Name: Methyl 1-but-3-enylcyclopentane-1-carboxylate
• CAS No: 220878-56-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1406538
• PubChem ID: 23384162
• Update Time: 2025-04-20

Methyl 1-but-3-enylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-but-3-enylcyclopentane-1-carboxylate
• methyl 1-(but-3-enyl)cyclopentanecarboxylate
• 1-But-3-enyl-cyclopentanecarboxylic acid methyl ester
• DTXSID70633521
• DA-33371
• GWQISQAMABBMHW-UHFFFAOYSA-N
• Methyl 1-(but-3-en-1-yl)cyclopentane-1-carboxylate
• 1-(3-Butenyl)Cyclopentane Carboxylic Acid Methyl Ester
• SCHEMBL2633807
• 220878-56-8
• Methyl 1-but-3-enylcyclopentane-1-carboxylate

• Inchi： 1S/C11H18O2/c1-3-4-7-11(10(12)13-2)8-5-6-9-11/h3H,1,4-9H2,2H3
• InChI Key： GWQISQAMABBMHW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC=C)CCCC1)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų